Cas no 81870-89-5 (Quinazoline, 4-(1-pyrrolidinyl)-)

• Product Name: Quinazoline, 4-(1-pyrrolidinyl)-
• CAS No: 81870-89-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 583494
• PubChem ID: 16230886
• Update Time: 2025-04-19

Quinazoline, 4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-(1-pyrrolidinyl)-
• 4-pyrrolidin-1-ylquinazoline
• DTXSID30585557
• 81870-89-5
• Z62482986
• Oprea1_024527
• 4-pyrrolidylquinazoline
• SCHEMBL11015775
• 4-(Pyrrolidin-1-yl)quinazoline
• AKOS001367422

• Inchi： 1S/C12H13N3/c1-2-6-11-10(5-1)12(14-9-13-11)15-7-3-4-8-15/h1-2,5-6,9H,3-4,7-8H2
• InChI Key： LDQNCSYYQUNMPC-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3N=CN=2)CCCC1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29Ų